Cas no 2089389-02-4 ((3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid)
(3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid
- (R)-1-((benzyloxy)carbonyl)-4,4-dimethylpyrrolidine-3-carboxylic acid
- SB35249
- (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid
-
- MDL: MFCD30735895
- Inchi: 1S/C15H19NO4/c1-15(2)10-16(8-12(15)13(17)18)14(19)20-9-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,17,18)/t12-/m1/s1
- InChI Key: DZLFMERQFJNLBO-GFCCVEGCSA-N
- SMILES: OC([C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 374
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8
(3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-1g |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 1g |
15943.2CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-5g |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 5g |
58345.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-500mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 500mg |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-100mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 100mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-250mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 250mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0663-50mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 97% | 50mg |
1797.85CNY | 2021-05-07 | |
| abcr | AB538323-100 mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid; . |
2089389-02-4 | 100mg |
€821.30 | 2023-06-14 | ||
| abcr | AB538323-250 mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid; . |
2089389-02-4 | 250mg |
€1414.60 | 2023-06-14 | ||
| abcr | AB538323-500 mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid; . |
2089389-02-4 | 500MG |
€1,634.80 | 2022-07-29 | ||
| eNovation Chemicals LLC | D970968-100mg |
(R)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid |
2089389-02-4 | 95% | 100mg |
$500 | 2024-07-28 |
(3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid
Introduction to (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic Acid (CAS No. 2089389-02-4)
(3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid, identified by its CAS number 2089389-02-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug development. The compound features a pyrrolidine core with distinctive substituents that make it a valuable intermediate in the synthesis of biologically active molecules.
The< strong>benzyloxy carbonyl group attached to the pyrrolidine ring enhances the stability and reactivity of the molecule, making it a useful building block for peptidomimetics and other therapeutic agents. The< strong>4,4-dimethyl substitution further influences the electronic and steric properties of the compound, contributing to its unique chemical behavior. These features have positioned this compound as a subject of interest in ongoing research aimed at developing novel pharmacological entities.
In recent years, there has been a growing interest in< strong>pyrrolidine derivatives due to their diverse biological activities. These derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific configuration of (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid, with its< strong>R-stereocenter, is particularly significant as stereochemistry plays a crucial role in the biological activity of many drugs.
One of the most compelling aspects of this compound is its potential application in the synthesis of< strong>protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their inhibition is a key strategy in the treatment of various diseases. The pyrrolidine scaffold is known to be a privileged structure in protease inhibition, and modifications such as those present in (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid can lead to highly effective inhibitors.
Recent studies have highlighted the importance of< strong>stereochemistry in drug design. The enantiomeric purity of (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid is essential for its biological activity, and advancements in synthetic methodologies have enabled the production of high-purity enantiomers. These methodologies often involve asymmetric catalysis and chiral auxiliary strategies, which are critical for achieving the desired stereochemical outcome.
The< strong>benzyloxy carbonyl group not only provides stability but also serves as a handle for further functionalization. This allows for the introduction of additional moieties that can enhance binding affinity or modulate pharmacokinetic properties. Such modifications are crucial for optimizing drug candidates for clinical use. For instance, linking this compound to other pharmacophores can lead to novel molecules with improved efficacy and reduced side effects.
The< strong>4,4-dimethyl substitution on the pyrrolidine ring influences both the electronic distribution and steric environment around the molecule. This can be exploited to fine-tune interactions with biological targets. For example, bulky groups can improve binding by promoting favorable van der Waals interactions or by sterically hindering non-specific binding sites. Conversely, smaller groups may enhance solubility or metabolic stability.
In the context of drug discovery, (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid represents an excellent starting point for exploring new chemical space. Its unique structural features offer opportunities to develop molecules with distinct mechanisms of action. As computational methods advance, virtual screening techniques are being increasingly used to identify potential drug candidates based on structural fragments like those found in this compound.
The synthesis of complex molecules such as (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid often requires multi-step procedures involving advanced organic transformations. Techniques such as cross-coupling reactions, cyclizations, and stereoselective additions are commonly employed to construct the desired framework. The development of efficient synthetic routes is essential for both academic research and industrial applications.
The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary data suggest that it may exhibit< strong>antioxidant or< strong>anti-inflammatory activities, although more extensive studies are needed to confirm these findings. Such activities are particularly relevant given the increasing recognition of oxidative stress and inflammation as underlying factors in many diseases.
The versatility of (3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid extends beyond its role as an intermediate; it also serves as a model system for studying reaction mechanisms and developing new synthetic strategies. By understanding how this compound behaves under various conditions, chemists can gain insights that may be applicable to other challenging molecular architectures.
In conclusion,(3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2089389-02-4) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug development, particularly in areas such as protease inhibition and central nervous system disorders. Ongoing research continues to uncover new applications and synthetic possibilities for this molecule.
2089389-02-4 ((3R)-1-(benzyloxy)carbonyl-4,4-dimethylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)